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Introduction
Neflumozide is a potent dopamine D2 and serotonin 5-HT2A receptor antagonist that has

been investigated for its antipsychotic properties. Its derivatives represent a promising chemical

space for the discovery of novel therapeutics with improved efficacy, selectivity, and

pharmacokinetic profiles for treating a range of neurological and psychiatric disorders. High-

throughput screening (HTS) is an essential methodology in early-stage drug discovery,

enabling the rapid evaluation of large compound libraries to identify promising lead candidates.

This document provides detailed application notes and protocols for the high-throughput

screening of Neflumozide derivatives against their primary molecular targets. The focus is on

two principal assay formats: a cell-based functional assay measuring calcium mobilization and

a biochemical radioligand binding assay. These methods allow for the efficient identification

and characterization of derivatives with desired pharmacological activities, such as agonists,

antagonists, and allosteric modulators.
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Signaling Pathway and Screening Logic
Neflumozide's therapeutic effects are primarily mediated through its interaction with G-protein

coupled receptors (GPCRs), specifically the dopamine D2 (D2R) and serotonin 5-HT2A (5-

HT2AR) receptors. Both receptors can couple to the Gq protein, which activates the

phospholipase C (PLC) pathway, leading to an increase in intracellular calcium concentration.

This cellular event forms the basis of the primary functional screening assay.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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